ethyl 4-(8-bromo-2-methyl-4-oxo-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-3(4H)-yl)benzoate

• IUPAC Name: ethyl 4-(4-bromo-9-methyl-11-oxo-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-10-yl)benzoate
• InChI: InChI=1S/C20H19BrN2O4/c1-3-26-18(24)12-4-7-14(8-5-12)23-19(25)22-16-11-20(23,2)27-17-9-6-13(21)10-15(16)17/h4-10,16H,3,11H2,1-2H3,(H,22,25)
• InChI Key: GPOCSKATMHQGNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)NC3CC2(OC4=C3C=C(C=C4)Br)C
• Molecular Formula: C20H19BrN2O4
• Molecular Weight: 431.3 g/mol

Description

Ethyl 4-(8-bromo-2-methyl-4-oxo-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-3(4H)-yl)benzoate is a complex organic compound. It is an ester with electron-withdrawing substituents.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the protodeboronation of pinacol boronic esters has been used in the synthesis of related compounds. This process involves a radical approach and is paired with a Matteson–CH2–homologation.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a bromo group, a methyl group, an oxo group, and a benzoate ester group.

Chemical Reactions Analysis

The compound can undergo various chemical reactions. For example, it can undergo reduction with potassium diisobutyl-t-butoxyaluminum hydride (PDBBA) at 0°C to yield aldehydes. It can also react with substituted benzyl chloride in the presence of zinc dust and a Pd catalyst.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, chemical reactions, and potential applications. It could also be interesting to investigate its mechanism of action and potential biological activities.